Cas no 22330-42-3 (1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl-)

• Product name: 1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl-
• CAS No: 22330-42-3
• MF: C₁₅H₁₃NO₄
• MW: 271.26802
• CID: 289813
• PubChem ID: 89659

1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[de]isoquinoline-1,3(2H)-dione,6,7-dimethoxy-2-methyl-
• 6,7-dimethoxy-2-methylbenzo[de]isoquinoline-1,3-dione
• 6,7-Dimethoxy-2-methyl-1H-benz(de)isoquinoline-1,3(2H)-dione
• 6,7-dimethoxy-2-methyl-1H-benzo[de]isoquinoline-1,3(2H)-dione
• EINECS 244-915-5
• DTXSID00176870
• 6,7-Dimethoxy-2-methyl-1H-benz[de]isoquinoline-1,3(2H)-dione
• MT4W9M54L4
• SCHEMBL11040911
• NS00027128
• 22330-42-3

• Inchi： InChI=1S/C15H13NO4/c1-16-14(17)8-4-6-10(19-2)13-11(20-3)7-5-9(12(8)13)15(16)18/h4-7H,1-3H3
• InChI Key： GWQIRICPSOISHC-UHFFFAOYSA-N
• SMILES： COC1=CC=C2C(N(C(C3=CC=C(OC)C1=C23)=O)C)=O

Computed Properties

• Exact Mass: 271.08449
• Monoisotopic Mass: 271.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.325
• Boiling Point: 474.2°Cat760mmHg
• Flash Point: 240.6°C
• Refractive Index: 1.637
• PSA: 55.84